Cas no 652999-59-2 (2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-)
652999-59-2 structure
Product Name:2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
CAS No:652999-59-2
MF:C19H21N3O3S
MW:371.453343153
CID:400751
Update Time:2024-01-29
2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
- 2-Propenenitrile, 3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
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- Inchi: 1S/C19H21N3O3S/c1-3-13-21-19(22-15-9-11-16(25-2)12-10-15)18(14-20)26(23,24)17-7-5-4-6-8-17/h4-12,21-22H,3,13H2,1-2H3
- InChI Key: WEERWMSBSQQUDH-UHFFFAOYSA-N
- SMILES: C(#N)C(S(C1=CC=CC=C1)(=O)=O)=C(NC1=CC=C(OC)C=C1)NCCC
Computed Properties
- Exact Mass: 371.13053
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 73-78 °C
- Boiling Point: 605.3±55.0 °C(Predicted)
- PSA: 91.22
- pka: -1.22±0.70(Predicted)
2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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